Cas no 40916-62-9 (2-BUTANAMINE, N-METHYL-, HYDROCHLORIDE, (R)-)

• Product Name: 2-BUTANAMINE, N-METHYL-, HYDROCHLORIDE, (R)-
• CAS No: 40916-62-9
• MF: C₅H₁₄ClN
• MW: 123.624360561371
• CID: 3252713
• PubChem ID: 18596120
• Update Time: 2025-06-07

2-BUTANAMINE, N-METHYL-, HYDROCHLORIDE, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-BUTANAMINE, N-METHYL-, HYDROCHLORIDE, (R)-
• 869-476-2
• EN300-7578274
• ((2R)-butan-2-yl)(methyl)amine hydrochloride
• 2-Butanamine, N-methyl-, hydrochloride, (2R)-
• 40916-62-9
• [(2R)-butan-2-yl](methyl)amine hydrochloride

• Inchi： 1S/C5H13N.ClH/c1-4-5(2)6-3;/h5-6H,4H2,1-3H3;1H/t5-;/m1./s1
• InChI Key： ICBNZSHUWSBMCL-NUBCRITNSA-N
• SMILES： Cl.N(C)[C@H](C)CC

Computed Properties

• Exact Mass: 123.0814771Da
• Monoisotopic Mass: 123.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 27.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-BUTANAMINE, N-METHYL-, HYDROCHLORIDE, (R)-

Introduction to 2-BUTANAMINE, N-METHYL-, HYDROCHLORIDE, (R)- (CAS No. 40916-62-9)

2-Butanamine, N-methyl-, hydrochloride, (R)- (CAS No. 40916-62-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-N-Methyl-2-butanamine hydrochloride, is a derivative of butanamine with a methyl group attached to the nitrogen atom and an additional hydrochloride salt. The chiral nature of this compound makes it particularly valuable in the development of enantiomerically pure drugs, which can exhibit distinct pharmacological properties compared to their racemic counterparts.

The chemical structure of (R)-N-Methyl-2-butanamine hydrochloride is characterized by a four-carbon chain with an amine group at the second carbon position and a methyl group attached to the nitrogen atom. The presence of the hydrochloride salt ensures its stability and solubility in aqueous solutions, making it suitable for various applications in both research and industrial settings. The chiral center at the second carbon position imparts optical activity to the molecule, which is crucial for its use in enantioselective synthesis and drug development.

Recent advancements in chiral chemistry have highlighted the importance of compounds like (R)-N-Methyl-2-butanamine hydrochloride in the synthesis of pharmaceuticals. Chiral molecules are essential in drug design because they can interact differently with biological targets, leading to improved efficacy and reduced side effects. For instance, studies have shown that enantiomerically pure forms of certain drugs can be more effective and safer than their racemic mixtures. This has driven significant interest in developing methods to produce and isolate specific enantiomers, such as (R)-N-Methyl-2-butanamine hydrochloride.

In the context of medicinal chemistry, (R)-N-Methyl-2-butanamine hydrochloride has been explored as a building block for the synthesis of various bioactive compounds. Its versatility as a chiral amine makes it a valuable intermediate in the preparation of chiral ligands, catalysts, and pharmaceuticals. For example, it has been used in the synthesis of chiral auxiliaries that facilitate asymmetric catalysis, a critical process in the production of enantiomerically pure drugs.

The pharmaceutical industry has also shown interest in (R)-N-Methyl-2-butanamine hydrochloride due to its potential as a precursor for drug candidates. Research has demonstrated that this compound can be modified through various chemical reactions to produce derivatives with therapeutic properties. For instance, it has been used in the synthesis of central nervous system (CNS) active compounds, including potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its applications in drug development, (R)-N-Methyl-2-butanamine hydrochloride has also found use in analytical chemistry. Its chiral nature makes it suitable for use as a chiral selector in chromatographic techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC). These techniques are essential for separating and analyzing enantiomers, which is crucial for ensuring the purity and efficacy of pharmaceutical products.

In summary, (R)-N-Methyl-2-butanamine hydrochloride (CAS No. 40916-62-9) is a versatile and valuable compound with significant applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its chiral nature and chemical properties make it an important building block for the synthesis of bioactive compounds and a key component in enantioselective processes. As research continues to advance in these fields, the importance of compounds like (R)-N-Methyl-2-butanamine hydrochloride is likely to grow, driving further innovation and development.